Cas no 327035-52-9 (Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, methyl ester, (1S,2R,4S,5S,6R,7S)-)

• Product Name: Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, methyl ester, (1S,2R,4S,5S,6R,7S)-
• CAS No: 327035-52-9
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 301595
• Update Time: 2024-01-27

Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, methyl ester, (1S,2R,4S,5S,6R,7S)- Chemical and Physical Properties

Names and Identifiers

• Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylicacid, methyl ester, (1S,2R,4S,5S,6R,7S)-
• Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, methyl ester, (1S,2R,4S,5S,6R,7S)-

• Inchi： 1S/C9H10O2/c1-11-8(10)9-4-2-3-5(6(3)9)7(4)9/h3-7H,2H2,1H3/t3-,4+,5+,6-,7+,9+/m0/s1
• InChI Key： RRAWKWFARWQMQA-AVLLYLPDSA-N
• SMILES： [C@@]12(C(OC)=O)[C@]3([H])[C@@]4([H])[C@]3([H])C[C@]1([H])[C@]42[H]

Computed Properties

• Exact Mass: 150.068
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 204.6±8.0 °C(Predicted)